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Compound of Interest

Compound Name: 3,5-Dimethoxybenzoyl chloride

Cat. No.: B108687

An In-depth Technical Guide to 3,5-
Dimethoxybenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3,5-Dimethoxybenzoyl chloride, a valuable
reagent in organic synthesis, particularly in the development of pharmaceutical compounds.
This document details its chemical identity, physical properties, and a standardized protocol for
its synthesis, aimed at professionals in research and drug development.

Chemical Identity and Structure
IUPAC Name: 3,5-dimethoxybenzoyl chloride[1]
Canonical SMILES: COC1=CC(=CC(=C1)C(=0)CI)OC[1]

Chemical Structure:

The structure of 3,5-Dimethoxybenzoyl chloride is characterized by a benzene ring
substituted with two methoxy groups at positions 3 and 5, and a benzoyl chloride group at
position 1.

Physicochemical Properties
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A summary of the key quantitative data for 3,5-Dimethoxybenzoyl chloride is presented in the
table below for easy reference and comparison.

Property Value Reference
Molecular Formula CoHoCIOs3 [2]
Molecular Weight 200.62 g/mol [2]
Appearance Solid [2]
Melting Point 43-46 °C [2]
Boiling Point 157-158 °C at 16 mmHg [2]
CAS Number 17213-57-9 2]

Experimental Protocol: Synthesis of 3,5-
Dimethoxybenzoyl Chloride

This section details a common and effective method for the synthesis of 3,5-
Dimethoxybenzoyl chloride from 3,5-dimethoxybenzoic acid.

Reaction Principle: The synthesis involves the conversion of a carboxylic acid (3,5-
dimethoxybenzoic acid) to an acyl chloride using thionyl chloride (SOCI2) as the chlorinating
agent. A catalytic amount of dimethylformamide (DMF) is often used to facilitate the reaction.

Materials:

3,5-dimethoxybenzoic acid (72.9 g)

Toluene (320 ml)

Thionyl chloride (40 ml)

Dimethylformamide (DMF) (2 drops)

Procedure:
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e Suspend 72.9 g of 3,5-dimethoxybenzoic acid in 320 ml of toluene in a reaction flask.
e Add 2 drops of dimethylformamide to the suspension.
e Heat the suspension to 50 °C.

e Add 40 ml of thionyl chloride dropwise over a period of 10 minutes, maintaining the
temperature at 50 °C.

 After the addition is complete, heat the reaction mixture to 90 °C. A vigorous evolution of gas
(HCI and SO32) will be observed.

 Stir the mixture at 90 °C for 2 hours to ensure the reaction goes to completion.
e Cool the reaction mixture to room temperature.

» Concentrate the solution by removing the toluene and excess thionyl chloride using a rotary
evaporator.

e To ensure complete removal of thionyl chloride, add fresh toluene and repeat the
evaporation step.

e Dry the resulting oily residue under a high vacuum for 15 minutes to yield 3,5-
dimethoxybenzoyl chloride.[3]

Characterization Data:
e 1H NMR (DMSO-ds, 90 MHZz): Spectral data is available for the synthesized compound.[1]

e IR Spectrum: The infrared spectrum of 3,5-Dimethoxybenzoyl chloride is available and can
be used for structural confirmation.[4]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3,5-Dimethoxybenzoyl
chloride.
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Caption: Synthesis of 3,5-Dimethoxybenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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